Cas no 2105940-43-8 (5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole)

• Product Name: 5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole
• CAS No: 2105940-43-8
• MF: C₁₀H₈BrClN₂
• MW: 271.540920257568
• CID: 6039957
• PubChem ID: 165763196
• Update Time: 2025-05-24

5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole
• EN300-1591402
• 2105940-43-8

• Inchi： 1S/C10H8BrClN2/c11-7-10-5-6-13-14(10)9-3-1-8(12)2-4-9/h1-6H,7H2
• InChI Key： OGFZJKDCRCGAPZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NN1C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 269.95594g/mol
• Monoisotopic Mass: 269.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole

Introduction to 5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole (CAS No. 2105940-43-8)

5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole, a compound with the CAS number 2105940-43-8, is a versatile molecule that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a bromomethyl group and a 4-chlorophenyl substituent attached to a pyrazole ring. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for further research and development.

The pyrazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, is known for its broad range of biological activities. The presence of the bromomethyl group in 5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole provides a reactive site for various chemical transformations, such as nucleophilic substitution reactions. This versatility allows the compound to be used as an intermediate in the synthesis of more complex molecules, including potential drug candidates.

Recent studies have explored the biological properties of 5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The bromomethyl group was found to play a crucial role in enhancing the binding affinity and selectivity of these derivatives towards the target enzyme.

In addition to its potential as an enzyme inhibitor, 5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole has also been investigated for its antimicrobial properties. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound and its derivatives showed significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique combination of the pyrazole ring and the bromomethyl group was found to disrupt bacterial cell wall synthesis, leading to cell death.

The synthetic accessibility of 5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One such method involves the reaction of 4-chlorobenzaldehyde with hydrazine hydrate to form 1-(4-chlorophenyl)hydrazine, which is then cyclized with an appropriate reagent to form the pyrazole ring. The bromomethyl group can be introduced via subsequent bromination reactions. These synthetic methods are not only cost-effective but also environmentally friendly, making them suitable for industrial-scale production.

The physical and chemical properties of 5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole have been extensively characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 80°C to 85°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics facilitate its use in various chemical reactions and biological assays.

Safety considerations are essential when handling any chemical compound. While 5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole is not classified as a hazardous material, it should be handled with appropriate precautions due to its reactivity and potential for forming reactive intermediates during chemical transformations. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

In conclusion, 5-(bromomethyl)-1-(4-chlorophenyl)-1H-pyrazole (CAS No. 2105940-43-8) is a promising molecule with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an attractive candidate for further research and development. Ongoing studies continue to uncover new biological activities and synthetic methods for this compound, highlighting its potential as a valuable tool in various scientific disciplines.